Cas no 886940-47-2 (ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• CAS No: 886940-47-2
• MF: C₁₈H₂₃N₅O₄S₂
• MW: 437.536320924759
• CID: 5483646
• Update Time: 2025-08-04

ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-[[5-[[[(1,1-dimethylethyl)amino]carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]acetyl]amino]-, ethyl ester
• ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate

• Inchi： 1S/C18H23N5O4S2/c1-5-27-14(25)11-6-8-12(9-7-11)19-13(24)10-28-17-23-22-16(29-17)20-15(26)21-18(2,3)4/h6-9H,5,10H2,1-4H3,(H,19,24)(H2,20,21,22,26)
• InChI Key： LJMUTQOXAJOXAW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2=NN=C(NC(NC(C)(C)C)=O)S2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate

Comprehensive Analysis of Ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS No. 886940-47-2) and Its Applications

The compound ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS No. 886940-47-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a 1,3,4-thiadiazole core and a tert-butylcarbamoyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and emerging applications, aligning with current trends in drug discovery and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its sulfanyl-acetamido linkage, which is often associated with enhanced bioavailability and target specificity. This aligns with the growing focus on precision medicine and small-molecule therapeutics, topics frequently searched in academic and industrial databases.

The synthesis of CAS No. 886940-47-2 typically involves multi-step organic reactions, including amide coupling and thioether formation. These processes are optimized for yield and purity, catering to the pharmaceutical industry's stringent standards. Notably, the compound's benzoate ester group offers functionalization opportunities, a hot topic in structure-activity relationship (SAR) studies. Such modifications are often explored to improve pharmacokinetic profiles, a recurring theme in AI-driven drug design queries.

From an application standpoint, ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate has shown promise in preliminary enzyme inhibition assays. Its thiadiazole scaffold is known to interact with biological targets like kinases and proteases, making it relevant to cancer research and anti-inflammatory drug development. These areas dominate scientific literature and search engine trends, reflecting global health priorities.

Environmental and regulatory considerations are also critical when discussing CAS No. 886940-47-2. The compound's biodegradability and eco-toxicity profiles are under evaluation, coinciding with the rise of green chemistry initiatives. This addresses frequent searches about sustainable synthetic routes and benign-by-design molecules, highlighting its alignment with contemporary scientific values.

In conclusion, ethyl 4-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate represents a compelling case study in modern chemical innovation. Its structural complexity and functional adaptability resonate with cutting-edge research themes, from computational chemistry to targeted therapy. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in both academic and industrial discourse.